Cas no 2060058-36-6 ((2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone)

• Product Name: (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone
• CAS No: 2060058-36-6
• MF: C₇H₉FN₂OS
• MW: 188.222563505173
• MDL: MFCD30487044
• CID: 5163902
• PubChem ID: 125450903
• Update Time: 2025-05-22

(2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• [(2-fluoropyridin-4-yl)imino]dimethyl-lambda6-sulfanone
• (2-Fluoropyridin-4-yl)imino-dimethyl-oxo-lambda6-sulfane
• 4-Pyridinamine, N-(dimethyloxido-λ4-sulfanylidene)-2-fluoro-
• (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone

• MDL： MFCD30487044
• Inchi： 1S/C7H9FN2OS/c1-12(2,11)10-6-3-4-9-7(8)5-6/h3-5H,1-2H3
• InChI Key： SRTKYTRFYXJVGE-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC1C=CN=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 50.7

Additional information on (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone

Research Brief on (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone (CAS: 2060058-36-6): Recent Advances and Applications

The compound (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone (CAS: 2060058-36-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel sulfoximine-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block for kinase inhibitors, particularly in targeting resistant mutations in oncology targets. The fluorine substitution at the 2-position of the pyridine ring has been shown to enhance both binding affinity and metabolic stability, addressing a critical challenge in small-molecule drug development.

Structural-activity relationship (SAR) studies utilizing 2060058-36-6 have revealed interesting insights into the importance of the sulfoximine moiety. Research from the University of Tokyo (2024) demonstrated that this functional group contributes significantly to both the pharmacokinetic properties and target engagement of derived compounds. The lambda6-sulfur center appears to participate in unique non-covalent interactions with biological targets, offering new opportunities for selective inhibition.

In the area of synthetic methodology, several recent advancements have been reported. A Nature Communications paper (2023) described an improved catalytic system for the large-scale production of (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone, achieving >90% yield with excellent enantioselectivity. This development is particularly significant as it addresses previous challenges in the industrial-scale synthesis of sulfoximine derivatives.

Emerging applications in radiopharmaceuticals have also been explored. A 2024 study in Chemical Science investigated the use of 2060058-36-6 as a precursor for fluorine-18 labeled PET tracers. The compound's stability to radiolysis and favorable biodistribution profile suggest potential for diagnostic imaging applications, particularly in neurology and oncology.

From a safety and toxicology perspective, recent preclinical evaluations (Journal of Pharmacology and Experimental Therapeutics, 2024) indicate that derivatives of (2-fluoropyridin-4-yl)iminodimethyl-lambda6-sulfanone show favorable safety profiles with minimal off-target effects. This finding supports further development of this chemical scaffold for clinical applications.

Looking forward, the unique properties of 2060058-36-6 position it as a promising candidate for addressing several current challenges in medicinal chemistry, including the development of covalent inhibitors and proteolysis targeting chimeras (PROTACs). Ongoing research is exploring its potential in these areas, with preliminary results suggesting enhanced target selectivity and reduced toxicity compared to traditional approaches.